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Compound of Interest

Compound Name: Benzo[d]thiazole-7-carbonitrile

CAS No.: 895525-11-8

Cat. No.: B3297532

Get Quote

Executive Summary & Immediate Safety Directive
Benzo[d]thiazole-7-carbonitrile (CAS: 895525-11-8) is a functionalized aromatic nitrile. While

valuable in medicinal chemistry as a scaffold, its disposal requires strict adherence to cyanide-

precursor protocols and marine pollutant standards.

CRITICAL STOP/GO CHECKLIST:

STOP: Do NOT mix this waste with acidic streams (e.g., HCl,

). Acidic hydrolysis of the nitrile group (

) can release Hydrogen Cyanide (HCN) gas.

STOP: Do NOT dispose of down the drain. The benzothiazole core is highly toxic to aquatic

life (H410).

GO: Segregate as "Toxic Organic Waste (Nitrile-Bearing)."
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Hazard Profile & Compatibility Matrix
To ensure safety, you must understand the causality behind these protocols. We treat this

compound not just as a solid organic, but as a latent source of cyanide and a persistent

environmental toxin.

Chemical Property Summary
Property Data Operational Implication

CAS Number 895525-11-8 Use for waste manifesting.

Molecular Formula

High nitrogen/sulfur content

requires incineration with

scrubbers (NOx/SOx).

Hazard Codes

H302 (Harmful if swallowed),

H319 (Eye Irritant), H410

(Aquatic Toxicity)

Requires full PPE and "Marine

Pollutant" labeling.

Reactivity

Incompatible with Strong

Acids, Strong Oxidizers,

Reducing Agents

Segregation Risk: Acid contact

may liberate HCN.

The "Do Not Mix" Logic (Signaling Pathway)
The following diagram illustrates the chemical pathway we are actively preventing through

segregation.
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Figure 1: Mechanism of HCN evolution upon improper acidification of nitrile waste.
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Step-by-Step Disposal Protocol
Solid Waste (Compound & Contaminated Debris)
This category includes expired pure compound, contaminated weigh boats, spatulas, and

gloves.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Bagging: Place the solid waste inside a clear polyethylene bag before placing it in the jar

(double containment).

Labeling: Apply a hazardous waste label immediately.

Text: "Toxic Solid, Organic, n.o.s. (Contains Benzo[d]thiazole-7-carbonitrile)."[1][2][3]

Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.[4]

Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray,

separate from acidic waste.

Liquid Waste (Mother Liquors & Solvents)
If the compound is dissolved in solvents (e.g., DMSO, DMF, Ethyl Acetate):

Segregation: Ensure the solvent stream is Non-Halogenated (unless dissolved in

DCM/Chloroform) and pH Neutral/Basic.

pH Check: Dip a pH strip into the waste container before addition. If pH < 7, neutralize with

Sodium Bicarbonate (

) or route to a different container.

Transfer: Pour using a funnel to prevent drips.

Labeling: "Flammable Liquid, Toxic, n.o.s. (Contains Nitriles)."[5]

Empty Container Management (Triple Rinse)
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An "empty" bottle still contains hazardous residue.[6]

Rinse 1: Add a small volume of compatible solvent (e.g., Acetone or Methanol). Cap and

shake well. Decant into the Liquid Waste container (Section 3.2).

Rinse 2: Repeat.

Rinse 3: Repeat.

Defacing: Cross out the original label. Mark as "Triple Rinsed."[6]

Disposal: Cap the bottle and dispose of it in the "Glass/Plastic Recycling" or "Trash"

depending on local institutional policy for triple-rinsed containers.

Operational Workflow: The Decision Tree
Use this workflow to determine the correct disposal path for any material in contact with

Benzo[d]thiazole-7-carbonitrile.
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Figure 2: Waste segregation decision tree ensuring RCRA and safety compliance.

Emergency Spill Response
In the event of a spill outside of the fume hood:
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Evacuate & Ventilate: Nitriles can release toxic vapors. Clear the immediate area.[4][7]

PPE: Don double nitrile gloves (standard thickness), lab coat, and safety goggles. If powder

is airborne, use an N95 or P100 respirator.

Neutralization (Do NOT use Acid):

Cover the spill with an inert absorbent (Vermiculite, Sand, or specialized "Organic" spill

pads).

Contraindication: Do not use acidic neutralization kits often found in labs for base spills.

Collection: Sweep into a dustpan and deposit into a heavy-duty hazardous waste bag. Label

as "Spill Debris: Toxic Nitrile."

Decontamination: Wash the surface with a mild soap/water solution (pH neutral). Collect this

wash water as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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